Cas no 569340-09-6 (Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester)

• Product Name: Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester
• CAS No: 569340-09-6
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 4041767
• Update Time: 2025-07-15

Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester

• Inchi： 1S/C11H9NO2S/c1-7(13)15-9-3-4-10-8(6-9)2-5-11(14)12-10/h2-6H,1H3,(H,12,14)
• InChI Key： XEEJMZOZTMUAMV-UHFFFAOYSA-N
• SMILES： C(SC1C=CC2=C(C=1)C=CC(=O)N2)(=O)C

Additional information on Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester

Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester (CAS No. 569340-09-6)

Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester (CAS No. 569340-09-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(quinolin-6-yl)thioacetate, is characterized by its distinctive thioester functional group and quinoline moiety, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester consists of a thioester bond and a quinoline ring, which are key features responsible for its pharmacological properties. The thioester group is known for its reactivity and ability to form covalent bonds with biological targets, making it a valuable scaffold in the design of drugs targeting specific enzymes or receptors. The quinoline ring, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

Recent research has highlighted the potential of Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester may have antiviral properties against certain RNA viruses, including influenza and coronaviruses.

In the realm of cancer research, Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the NF-kB pathway and downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings suggest that Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester could be a valuable addition to the arsenal of anticancer drugs.

Beyond its therapeutic applications, Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester has also been explored for its use in chemical synthesis and materials science. Its unique chemical structure makes it an excellent building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as a precursor in the synthesis of polymers with enhanced mechanical strength and thermal stability. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for various chemical reactions.

The synthesis of Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester typically involves multi-step reactions starting from readily available starting materials such as ethanethioic acid and 6-hydroxyquinoline. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications. These synthetic improvements have also contributed to reducing the overall cost and environmental impact associated with its production.

In conclusion, Ethanethioic acid, S-(1,2-dihydro-2-oxo-6-quinolinyl) ester (CAS No. 569340-09-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.